Cas no 1361905-48-7 (Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1361905-48-7
• MF: C₁₂H₁₃F₅N₂O₂
• MW: 312.235840559006
• CID: 4932389
• Update Time: 2025-10-31

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O2/c1-2-21-9(20)4-6-3-7(12(15,16)17)8(5-18)19-10(6)11(13)14/h3,11H,2,4-5,18H2,1H3
• InChI Key： QQHDWWYDRXCCRL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OCC)C(C(F)F)=NC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-(Aminomethyl)-6-(Difluoromethyl)-3-(Trifluoromethyl)pyridine-5-acetate (CAS No. 1361905-48-7): A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1361905-48-7) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular structure of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate is noteworthy for its combination of fluorinated and nitrogen-containing functional groups. The presence of difluoromethyl and trifluoromethyl substituents imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The aminomethyl group, on the other hand, provides a site for further functionalization and conjugation with other biomolecules.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate. One common approach involves the sequential addition of fluorinated reagents to a pyridine scaffold, followed by esterification and amination steps. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal-catalyzed reactions and microwave-assisted synthesis techniques. These improvements have facilitated the production of this compound on a larger scale, making it more accessible for research and development purposes.

The biological activity of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate has been extensively studied in various biological systems. One of its key applications is in the field of neuropharmacology, where it has shown promise as a potential modulator of neurotransmitter systems. Specifically, this compound has been found to interact with serotonin receptors, which are involved in mood regulation and other neurological processes. Preclinical studies have demonstrated that it can modulate serotonin levels in vitro and in vivo, suggesting its potential as a lead compound for the development of antidepressant or anxiolytic drugs.

Another area of interest is the antimicrobial activity of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate. Research has shown that this compound exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The mechanism underlying its antimicrobial activity is not yet fully understood, but it is believed to involve disruption of bacterial cell membranes or interference with essential metabolic pathways. These findings have sparked interest in exploring its potential as a novel antibacterial agent.

In addition to its therapeutic applications, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate has also been investigated for its toxicological profile. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully characterize its safety profile in humans. Ongoing clinical trials are aimed at evaluating its efficacy and safety in various disease conditions.

The pharmacokinetic properties of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-acetate are also an important consideration for its potential therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. Its metabolism primarily occurs via hepatic pathways, leading to the formation of inactive metabolites that are excreted through urine and feces.

Recent advancements in the study of Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-trifluoromethyl)pyridine-5-acetate have shed light on its potential as a platform molecule for drug discovery. Researchers are exploring various derivatives and analogs to optimize its pharmacological properties and broaden its therapeutic applications. For instance, modifications to the ester group or the introduction of additional functional groups have been shown to enhance potency or improve pharmacokinetic profiles.

In conclusion, Ethyl 2-(aminomethyl)-6-(difluoromethyl)-3-trifluoromethyl)pyridine-5-acetate (CAS No. 1361905-48-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the quest for innovative treatments.